2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide
Overview
Description
2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide is a compound that has gained significant attention in the scientific community due to its potential pharmacological properties. The compound is also known as N-[(3-pyridinyl)methyl]-2-piperidinone-2-acetamide or N-((3-Pyridinyl)methyl)-2-piperidinone-2-acetamide.
Mechanism of Action
The mechanism of action of 2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide is not fully understood. However, it has been reported to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine. Inhibition of AChE leads to an increase in acetylcholine levels, which can have various physiological effects.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. Some of the effects are discussed below.
Neuroprotective Effects: The compound has been reported to have neuroprotective effects. It has been shown to protect neurons from oxidative stress-induced damage.
Antioxidant Effects: this compound has been reported to have antioxidant effects. It has been shown to scavenge free radicals and reduce oxidative stress.
Anti-inflammatory Effects: The compound has been reported to have anti-inflammatory effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide has several advantages and limitations for lab experiments. Some of them are discussed below.
Advantages:
1. The compound is easy to synthesize.
2. The compound has shown promising results in various scientific research studies.
3. The compound has various pharmacological properties that can be studied.
Limitations:
1. The compound is expensive.
2. The compound has limited solubility in water.
3. The compound has not been extensively studied in vivo.
Future Directions
There are several future directions for the study of 2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide. Some of them are discussed below.
1. Further studies are needed to fully understand the mechanism of action of the compound.
2. In vivo studies are needed to determine the pharmacokinetics and pharmacodynamics of the compound.
3. The compound can be modified to improve its solubility and bioavailability.
4. The compound can be studied for its potential use in the treatment of various neurodegenerative diseases.
Conclusion
This compound is a compound that has shown promising results in various scientific research studies. The compound has various pharmacological properties that can be studied. However, further studies are needed to fully understand the mechanism of action and pharmacokinetics of the compound. The compound has several advantages and limitations for lab experiments. The future directions for the study of the compound include further studies to determine its potential use in the treatment of various neurodegenerative diseases.
Scientific Research Applications
2-oxo-2-(1-piperidinyl)-N-(3-pyridinylmethyl)acetamide has been studied for its potential pharmacological properties. The compound has shown promising results in various scientific research studies. Some of the research applications of the compound are discussed below.
Properties
IUPAC Name |
2-oxo-2-piperidin-1-yl-N-(pyridin-3-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c17-12(13(18)16-7-2-1-3-8-16)15-10-11-5-4-6-14-9-11/h4-6,9H,1-3,7-8,10H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSSCUKJKUCUZLT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(=O)NCC2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(allyloxy)phenyl]nicotinamide](/img/structure/B3881328.png)
![N'~1~,N'~4~-bis[2-(trifluoromethyl)benzylidene]succinohydrazide](/img/structure/B3881348.png)
![N'-[1-(1-adamantyl)ethylidene]-2-methyl-3-furohydrazide](/img/structure/B3881365.png)
![N-butyl-8-methyl-N-(3,4,5-trimethoxyphenyl)-8-azabicyclo[3.2.1]octan-3-amine hydrochloride](/img/structure/B3881366.png)
![1-[(2-methylphenoxy)acetyl]-4-phenylpiperazine](/img/structure/B3881367.png)
![(2S)-1-{5-[5-methyl-2-(1H-pyrazol-1-yl)phenyl]-4-phenyl-1H-imidazol-1-yl}propan-2-ol](/img/structure/B3881412.png)
![4-{5-phenyl-4-[4-(phenylthio)phenyl]-1H-imidazol-2-yl}benzoic acid](/img/structure/B3881431.png)
![1-[3-(4-fluorophenyl)acryloyl]-2-methylpiperidine](/img/structure/B3881443.png)
